Cas no 126076-76-4 (Benzaldehyde, 2-(phenylsulfonyl)-)
126076-76-4 structure
Product Name:Benzaldehyde, 2-(phenylsulfonyl)-
CAS No:126076-76-4
MF:C13H10O3S
MW:246.281702518463
MDL:MFCD01025569
CID:133656
PubChem ID:640916
Update Time:2025-04-19
Benzaldehyde, 2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-(phenylsulfonyl)-
- 2-(Benzenesulfonyl)benzaldehyde
- 2-(phenylsulfonyl)benzaldehyde
- AC1LD1R6
- ACMC-1BWMO
- AG-690
- Oprea1_782987
- Oprea1_852083
- 2-(Benzenesulphonyl)benzaldehyde
- CWKMIEALBOKDCD-UHFFFAOYSA-N
- AKOS000663780
- MFCD01025569
- SR-01000311043-1
- SCHEMBL709683
- 126076-76-4
- 2-(Phenylsulfonyl)benzaldehyde, AldrichCPR
- 4-(FMOC-AMINO)-1-METHYL-1H-IMIDAZOLE-2-CARBOXYLICACID
- CS-12078
- A1-04670
- InChI=1/C13H10O3S/c14-10-11-6-4-5-9-13(11)17(15,16)12-7-2-1-3-8-12/h1-10
- Benzaldehyde,2-(phenylsulfonyl)-
- DTXSID70348820
- SY037013
- SR-01000311043
- 2-(benzenesulfonyl)-benzaldehyde
- 2-benzenesulfonylbenzaldehyde
- 2-Benzenesulfonyl-benzaldehyde
- CS-0318646
- BFA07676
- BB 0259836
- FT-0678146
- DA-46545
- AG-690/11378119
-
- MDL: MFCD01025569
- Inchi: 1S/C13H10O3S/c14-10-11-6-4-5-9-13(11)17(15,16)12-7-2-1-3-8-12/h1-10H
- InChI Key: CWKMIEALBOKDCD-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=CC=CC=1C=O)(=O)=O
Computed Properties
- Exact Mass: 246.0351
- Monoisotopic Mass: 246.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- Density: 1.299
- Melting Point: 90-92
- Boiling Point: 448°C at 760 mmHg
- Flash Point: 288.3°C
- Refractive Index: 1.604
- PSA: 51.21
- LogP: 3.41270
Benzaldehyde, 2-(phenylsulfonyl)- Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
Benzaldehyde, 2-(phenylsulfonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110267-250mg |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 95% | 250mg |
$306.00 | 2023-09-03 | |
| Alichem | A019110267-1g |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 95% | 1g |
$795.00 | 2023-09-03 | |
| Alichem | A019110267-5g |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 95% | 5g |
$880.65 | 2023-09-03 | |
| Fluorochem | 034187-2g |
2-(Benzenesulfonyl)benzaldehyde |
126076-76-4 | 95% | 2g |
£226.00 | 2022-03-01 | |
| Fluorochem | 034187-1g |
2-(Benzenesulfonyl)benzaldehyde |
126076-76-4 | 95% | 1g |
£116.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04965-250mg |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 97% | 250mg |
¥1159.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04965-1g |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 97% | 1g |
¥2679.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04965-5g |
2-(Phenylsulfonyl)benzaldehyde |
126076-76-4 | 97% | 5g |
¥9479.0 | 2024-07-16 | |
| abcr | AB248188-250 mg |
2-(Benzenesulphonyl)benzaldehyde; . |
126076-76-4 | 250 mg |
€228.60 | 2023-07-20 | ||
| abcr | AB248188-1 g |
2-(Benzenesulphonyl)benzaldehyde; . |
126076-76-4 | 1 g |
€454.80 | 2023-07-20 |
Benzaldehyde, 2-(phenylsulfonyl)- Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
126076-76-4 (Benzaldehyde, 2-(phenylsulfonyl)-) Related Products
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- 5184-64-5(ESI-05)
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- 5395-89-1(2-methanesulfonylbenzaldehyde)
- 5097-12-1(Benzene, 1,1'-sulfonylbis[2-methyl-)
- 62351-51-3(Benzaldehyde, 2-[(4-methylphenyl)sulfinyl]-)
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- 13250-01-6(2,4-dimethylphenyl 2,4,6-trimethylphenyl sulfone)
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